1-(3-Aminophenyl)ethane-1,2-diol

• IUPAC Name: 1-(3-aminophenyl)ethane-1,2-diol
• InChI: InChI=1S/C8H11NO2/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,10-11H,5,9H2
• InChI Key: WLEZORZJBMDTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(CO)O
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• CAS No.: 112534-31-3

Description

“1-(3-Aminophenyl)ethane-1,2-diol” is an organic compound with the molecular formula C8H11NO2 and a molecular weight of 153.18. It is also known by its CAS number 112534-31-3.

Molecular Structure Analysis

The molecule contains a total of 22 bonds. There are 11 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol.

Physical and Chemical Properties Analysis

This compound appears as an oil. It has a molecular weight of 153.18. .

Scientific Research Applications

Chelation and Coordination Chemistry

1-(3-Aminophenyl)ethane-1,2-diol, as a substituted diol, plays a crucial role in chelation and coordination chemistry. Baruah, Das, and Chakravorty (2003) explored its application in the formation of vanadate chelate esters, emphasizing its binding capability in forming hydrogen-bonded associations in crystalline states and its participation in spontaneous catecholase reactions with oxygen in solution (Baruah et al., 2003).

Catalysis in Organic Reactions

In the field of organic synthesis, this compound derivatives have been utilized as catalysts. Unni et al. (2005) reported that axially chiral biaryl diols, which are structurally related, are highly effective catalysts for enantioselective hetero-Diels-Alder reactions, demonstrating their role in facilitating bond formation between various reactants (Unni et al., 2005).

Synthesis of Chiral Compounds

The compound is also significant in the synthesis of novel chiral substances. Koparir et al. (2012) synthesized and characterized novel chiral compounds using (1R,2R)-1,2-bis[5-(arylideneamino)-1,3,4-thiadiazol-2-yl]ethane-1,2-diol, highlighting the compound's utility in generating structurally unique and optically active molecules (Koparir et al., 2012).

Biomedical Applications

In the biomedical field, derivatives of this compound are used for enhancing properties of biodegradable polymers. Abdelwahab et al. (2019) discussed the chemical modification of poly(3-hydroxybutyrate) using amino compounds derived from this diol, exploring its potential in developing materials with antibacterial and anticancer properties (Abdelwahab et al., 2019).

Safety and Hazards

Safety information indicates that this compound may be harmful if swallowed or if it comes into contact with skin. It may cause eye irritation and may be harmful if inhaled. It may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

1-(3-Nitrophenyl)ethane-1,2-diol (10 g) was dissolved in MeOH (100 ml). 10% Pd/C (1.3 g) was added the mixture hydrogenated at 40 psi H2 for 1 hour. The reaction mass was filtered through hyflo and concentrated to give the crude title compound (10 g, 92%).

Synthesis routes and methods II

Procedure details